Cas no 1428347-74-3 (ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate)
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate
- AKOS024554164
- 1428347-74-3
- F6404-4435
- ethyl 4-[(3-methoxy-1,2-oxazole-5-carbonyl)amino]benzoate
- ethyl 4-(3-methoxyisoxazole-5-carboxamido)benzoate
- VU0547302-1
-
- Inchi: 1S/C14H14N2O5/c1-3-20-14(18)9-4-6-10(7-5-9)15-13(17)11-8-12(19-2)16-21-11/h4-8H,3H2,1-2H3,(H,15,17)
- InChI Key: HNJFBRYXZXMLFG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1)NC(C1=CC(=NO1)OC)=O)=O
Computed Properties
- Exact Mass: 290.09027155g/mol
- Monoisotopic Mass: 290.09027155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 90.7Ų
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6404-4435-2μmol |
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate |
1428347-74-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6404-4435-5μmol |
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate |
1428347-74-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6404-4435-10μmol |
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate |
1428347-74-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6404-4435-20μmol |
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate |
1428347-74-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6404-4435-1mg |
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate |
1428347-74-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6404-4435-2mg |
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate |
1428347-74-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6404-4435-3mg |
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate |
1428347-74-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6404-4435-4mg |
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate |
1428347-74-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6404-4435-5mg |
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate |
1428347-74-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6404-4435-10mg |
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate |
1428347-74-3 | 10mg |
$79.0 | 2023-09-09 |
ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate
Recent Advances in the Study of Ethyl 4-(3-Methoxy-1,2-oxazole-5-amido)benzoate (CAS: 1428347-74-3)
The compound ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate (CAS: 1428347-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazole and benzoate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of the synthetic pathway for ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 78%. This advancement is critical for facilitating further pharmacological evaluations and potential industrial production.
In terms of pharmacological activity, ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate has demonstrated notable anti-inflammatory and anticancer properties. A recent in vitro study revealed that the compound inhibits the NF-κB signaling pathway, which plays a pivotal role in inflammation and cancer progression. The study, conducted on human cancer cell lines, reported a significant reduction in pro-inflammatory cytokine levels and tumor cell proliferation upon treatment with the compound. These findings suggest its potential as a lead compound for developing new anti-inflammatory and anticancer agents.
Further investigations into the molecular mechanisms underlying its bioactivity have been conducted using computational and experimental approaches. Molecular docking studies have identified strong interactions between ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate and key residues in the NF-κB protein complex, providing a structural basis for its inhibitory effects. Additionally, pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, with minimal toxicity observed at therapeutic doses.
Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance the compound's efficacy and safety profile.
In conclusion, ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate (CAS: 1428347-74-3) represents a promising candidate for further drug development. Its unique chemical structure and demonstrated bioactivity make it a valuable subject of ongoing research. Continued efforts to optimize its synthesis, elucidate its mechanisms of action, and evaluate its therapeutic potential will be crucial for advancing this compound toward clinical use.
1428347-74-3 (ethyl 4-(3-methoxy-1,2-oxazole-5-amido)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)